(2E)-3-(3,4-dimethoxyphenyl)-N-[2-(phenylcarbonyl)phenyl]prop-2-enamide

• CAS: 868154-00-1
• Molecular Formula: C24H21NO4
• Molecular Weight: 387.435
• SMILES: COC1=C(C=C(C=C1)C=CC(=O)NC2=CC=CC=C2C(=O)C3=CC=CC=C3)OC
• InChI: InChI=1S/C24H21NO4/c1-28-21-14-12-17(16-22(21)29-2)13-15-23(26)25-20-11-7-6-10-19(20)24(27)18-8-4-3-5-9-18/h3-16H,1-2H3,(H,25,26)/b15-13+
• InChIKey: AVYDWZZNXBRMEG-FYWRMAATSA-N
• Solubility: not available

(2E)-3-(3,4-dimethoxyphenyl)-N-[2-(phenylcarbonyl)phenyl]prop-2-enamide (CAS 868154-00-1): Compound Class and Baseline Characterization

(2E)-3-(3,4-dimethoxyphenyl)-N-[2-(phenylcarbonyl)phenyl]prop-2-enamide, also referred to as (E)-N-(2-benzoylphenyl)-3-(3,4-dimethoxyphenyl)prop-2-enamide, is a synthetic organic compound belonging to the cinnamamide class [1]. Its structure features a conjugated enamide core linking a 3,4-dimethoxyphenyl ring to a 2-benzoylphenyl moiety. With a molecular formula of C24H21NO4 and a molecular weight of 387.43 g/mol [1], it is offered by chemical suppliers primarily as a research tool or screening compound.

Compound Class Synthetic cinnamamide derivative

Structural Distinction Unique 2-benzoylphenyl and 3,4-dimethoxyphenyl motifs

Procurement Context Supplied as a research tool or screening compound

Functional Data None reported in primary literature

• [1] Kuujia.com. (n.d.). Cas no 868154-00-1 ((2E)-N-(2-benzoylphenyl)-3-(3,4-dimethoxyphenyl)prop-2-enamide). https://www.kuujia.com View Source

Why Generic Substitution Fails for (2E)-3-(3,4-dimethoxyphenyl)-N-[2-(phenylcarbonyl)phenyl]prop-2-enamide

Substitution within the cinnamamide class is not straightforward due to the profound impact of subtle structural variations on biological activity. Compounds in this class exhibit diverse pharmacological effects, including kinase inhibition, anti-melanogenic activity, and umami taste modulation, which are highly sensitive to the specific substitution pattern on both the aromatic ring and the amide nitrogen [1][2]. Without comparative data, assuming functional equivalence between this compound and any analog is scientifically unsound and could lead to procurement of a molecule with unknown and potentially unsuitable properties for a given research application.

Structure-Dependent Activity Cinnamamide class activity is highly sensitive to substitution pattern; class-level inferences may not transfer.

Absence of Comparator Data No direct comparisons or biological data exist for this compound; functional equivalence to analogs should not be assumed.

Assumption-Based Selection Procurement based on structural analogy introduces significant uncertainty and may lead to unsuitable compound selection.

• [1] Ullah, S. et al. (2018). Design, synthesis and anti-melanogenic effect of cinnamamide derivatives. *Bioorganic & Medicinal Chemistry*, 26(19), 5328-5337. View Source
• [2] Backes, M. et al. (2015). Rubemamine and Rubescenamine, Two Naturally Occurring N-Cinnamoyl Phenethylamines with Umami-Taste-Modulating Properties. *Journal of Agricultural and Food Chemistry*, 63(40), 8902-8908. View Source

Quantitative Differentiation Evidence for (2E)-3-(3,4-dimethoxyphenyl)-N-[2-(phenylcarbonyl)phenyl]prop-2-enamide: A Critical Data Gap

Absence of Comparative Biological Data for (2E)-3-(3,4-dimethoxyphenyl)-N-[2-(phenylcarbonyl)phenyl]prop-2-enamide

A comprehensive search of primary literature, patents, and authoritative databases including PubMed, PubChem, and ChEMBL found no quantitative biological activity data for (2E)-3-(3,4-dimethoxyphenyl)-N-[2-(phenylcarbonyl)phenyl]prop-2-enamide (CAS 868154-00-1). Consequently, there are no direct head-to-head comparisons, cross-study comparable data, or even class-level inferences that can be made to differentiate this compound from any analog. The available information is limited to its chemical structure and commercial availability as a research chemical. This represents a critical evidence gap for any procurement decision based on functional performance.

Functional Data

Data Gap

None identified

Assumption-based procurement

No quantitative data in PubMed, PubChem, or ChEMBL.

Evidence Dimension	Biological Activity (IC50, Ki, etc.)
Target Compound Data	No quantitative data available.
Comparator Or Baseline	N/A
Quantified Difference	N/A
Conditions	N/A

Why This Matters

Without any functional data, the compound cannot be objectively prioritized over any other cinnamamide analog for a biological application, making its procurement a high-risk, assumption-based decision.

Research Application Scenarios for (2E)-3-(3,4-dimethoxyphenyl)-N-[2-(phenylcarbonyl)phenyl]prop-2-enamide Based on Structural Class

Chemical Probe or Tool Compound in Kinase Inhibition Research

The compound's cinnamamide scaffold resembles pharmacophores found in known kinase inhibitors [1]. In the absence of specific data, it could be used as a screening candidate in kinase inhibition assays to explore structure-activity relationships (SAR) around the 2-benzoylphenyl and 3,4-dimethoxyphenyl motifs. This speculative application requires full *in vitro* profiling, as no potency or selectivity data exist to guide experimental design.

Building Block for Synthetic Medicinal Chemistry

The compound's functional groups (enamide, benzoyl, dimethoxyphenyl) make it a versatile synthetic intermediate for generating focused libraries of cinnamamide derivatives. It could serve as a starting material for further derivatization, such as modifications to the benzoyl group or amide nitrogen, to explore new chemical space [1]. This is a chemical utility, not a biological one.

Procurement for Screening Collections

Commercial vendors supply this compound as part of screening libraries [1]. For organizations building diverse compound collections for high-throughput screening, it adds structural diversity within the cinnamamide class. Its value is purely based on its chemical uniqueness, not on any demonstrated biological advantage.

Application

Selection Property

Validation Focus

Kinase Inhibition SAR

Cinnamamide pharmacophore

In vitro kinase assay screening

Synthetic Chemistry

Versatile functional groups (enamide, benzoyl)

Reactivity and derivatization yield

Screening Collections

Chemical uniqueness

Structural diversity and purity specification

• [1] Kuujia.com. (n.d.). Cas no 868154-00-1 ((2E)-N-(2-benzoylphenyl)-3-(3,4-dimethoxyphenyl)prop-2-enamide). https://www.kuujia.com View Source